Dmnq-S17
Description
Its structure features a 5,8-dimethoxy substitution on the naphthoquinone core and a 1-oxoalkyl side chain at position 6 . The compound was synthesized to explore its apoptotic effects on cancer cells, particularly human leukemic U937 cells.
Properties
Molecular Formula |
C16H16O5 |
|---|---|
Molecular Weight |
288.29 g/mol |
IUPAC Name |
6-butanoyl-5,8-dimethoxynaphthalene-1,4-dione |
InChI |
InChI=1S/C16H16O5/c1-4-5-10(17)9-8-13(20-2)14-11(18)6-7-12(19)15(14)16(9)21-3/h6-8H,4-5H2,1-3H3 |
InChI Key |
UVIBCSFFXPQEFU-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(=O)C1=CC(=C2C(=O)C=CC(=O)C2=C1OC)OC |
Synonyms |
6-(1-oxobutyl)-5,8-dimethoxy-1,4-naphthoquinone DMNQ-S17 OB-DMNQ cpd |
Origin of Product |
United States |
Comparison with Similar Compounds
Critical Analysis of Evidence Limitations
- Incomplete Characterization : Guidelines in require full spectral data for new compounds, but such details are absent for this compound, limiting reproducibility .
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